Cas no 724749-06-8 (5-4-(Dimethylamino)phenyl-4-ethyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-4-(Dimethylamino)phenyl-4-ethyl-4H-1,2,4-triazole-3-thiol
• CAS No: 724749-06-8
• MF: C₁₂H₁₆N₄S
• MW: 248.347240447998
• MDL: MFCD04058984
• CID: 558678
• PubChem ID: 3405276
• Update Time: 2025-10-11

5-4-(Dimethylamino)phenyl-4-ethyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(4-(Dimethylamino)phenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol
• 3H-1,2,4-Triazole-3-thione,5-[4-(dimethylamino)phenyl]-4-ethyl-2,4-dihydro-
• 5-[4-(Dimethylamino)phenyl]-4-ethyl-4H-1,2,4-triazole-3-thiol
• 5-[4-(dimethylamino)phenyl]-4-ethyl-1,2,4-triazole-3-thiol
• ALBB-003369
• BBL017416
• CTK6E9150
• CTK8F6676
• MolPort-000-871-382
• AKOS003320882
• AKOS030242887
• VS-06140
• DTXSID70392186
• 724749-06-8
• MFCD04058984
• CS-0319507
• 3-[4-(dimethylamino)phenyl]-4-ethyl-1H-1,2,4-triazole-5-thione
• 5-4-(Dimethylamino)phenyl-4-ethyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD04058984
• Inchi： 1S/C12H16N4S/c1-4-16-11(13-14-12(16)17)9-5-7-10(8-6-9)15(2)3/h5-8H,4H2,1-3H3,(H,14,17)
• InChI Key： VYKNSOMKGROGHF-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC(=CC=2)N(C)C)N1CC

Computed Properties

• Exact Mass: 248.10956770g/mol
• Monoisotopic Mass: 248.10956770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63Ų

5-4-(Dimethylamino)phenyl-4-ethyl-4H-1,2,4-triazole-3-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-4-(Dimethylamino)phenyl-4-ethyl-4H-1,2,4-triazole-3-thiol

5-4-(Dimethylamino)phenyl-4-ethyl-4H-1,2,4-triazole-3-thiol: A Comprehensive Overview

The compound with CAS No. 724749-06-8, known as 5-4-(Dimethylamino)phenyl-4-ethyl-4H-1,2,4-triazole-3-thiol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure and potential applications in various industries. In this article, we will delve into its chemical properties, synthesis methods, and recent advancements in its utilization.

5-(Dimethylamino)phenyl is a key functional group in this molecule, contributing to its aromaticity and electronic properties. The presence of the dimethylamino group enhances the compound's ability to participate in hydrogen bonding and other intermolecular interactions, making it highly versatile. The triazole ring, another critical component of this structure, is known for its stability and reactivity under certain conditions. This combination of functional groups makes the compound a valuable building block in organic synthesis.

Recent studies have explored the synthesis of 5-(Dimethylamino)phenyl derivatives using novel methodologies. For instance, researchers have employed catalytic cross-coupling reactions to efficiently construct the triazole ring system. These methods not only improve yield but also reduce reaction times, making them more suitable for large-scale production. The integration of dimethylamino groups into such structures has been shown to enhance their pharmacokinetic properties, making them promising candidates for drug development.

In terms of applications, 5-(Dimethylamino)phenyl compounds have found utility in the development of advanced materials. Their ability to form stable coordination complexes with metal ions has led to their use in creating high-performance catalysts. Additionally, the triazole ring structure has been leveraged in the design of sensors and molecular switches due to its responsiveness to environmental stimuli.

One of the most exciting developments involving this compound is its role in green chemistry initiatives. Researchers have demonstrated that 5-(Dimethylamino)phenyl derivatives can be synthesized using environmentally friendly reagents and conditions. This approach aligns with global efforts to reduce waste and minimize the environmental impact of chemical manufacturing processes.

The study of 5-(Dimethylamino)phenyl compounds has also extended into the realm of computational chemistry. Advanced molecular modeling techniques have provided insights into their electronic structures and reactivity patterns. These computational studies have guided experimental efforts, leading to the discovery of new synthetic pathways and applications.

In conclusion, 5-(Dimethylamino)phenyl compounds represent a class of molecules with immense potential across multiple disciplines. From drug discovery to materials science, their unique properties continue to drive innovative research and development. As our understanding of these compounds deepens, we can expect even more groundbreaking applications in the years to come.